Cas no 89599-38-2 (Methyl 4-hydroxyoxolane-2-carboxylate)
89599-38-2 structure
Product Name:Methyl 4-hydroxyoxolane-2-carboxylate
CAS No:89599-38-2
MF:C6H10O4
MW:146.141202449799
CID:712070
Update Time:2023-08-03
Methyl 4-hydroxyoxolane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-Furoic acid,tetrahydro-4-hydroxy-, methyl ester (6CI,7CI)
- Methyl 4-hydroxytetrahydrofuran-2-carboxylate
- Methyl 4-hydroxyoxolane-2-carboxylate
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- Inchi: 1S/C6H10O4/c1-9-6(8)5-2-4(7)3-10-5/h4-5,7H,2-3H2,1H3
- InChI Key: VNIBGLWXTXGXAE-UHFFFAOYSA-N
- SMILES: O1CC(CC1C(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Topological Polar Surface Area: 55.8
Methyl 4-hydroxyoxolane-2-carboxylate Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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